Cas no 1247558-98-0 (2-Isopentyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

2-Isopentyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid structure
1247558-98-0 structure
Product Name:2-Isopentyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
CAS No:1247558-98-0
MF:C10H14N2O3
MW:210.229762554169
CID:5273206
Update Time:2023-08-26

2-Isopentyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Isopentyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
    • 2-(3-methylbutyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
    • 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-
    • Inchi: 1S/C10H14N2O3/c1-6(2)3-4-8-11-5-7(10(14)15)9(13)12-8/h5-6H,3-4H2,1-2H3,(H,14,15)(H,11,12,13)
    • InChI Key: WCLQJPYPMZIYBB-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=CN=C(CCC(C)C)N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 343
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.8

2-Isopentyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Pricemore >>

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